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Introduction
PSEM 89S TFA is a potent and selective agonist for the pharmacologically selective actuator

module (PSAM) L141F,Y115F, an engineered ligand-gated ion channel. This chemogenetic

system allows for the precise temporal control of neuronal activity in vivo. PSEM 89S TFA is a

brain-penetrant compound that, when administered systemically, activates the PSAM

L141F,Y115F receptor, which is a chimeric ion channel typically composed of the ligand-

binding domain of the α7 nicotinic acetylcholine receptor and the ion pore domain of the glycine

receptor (GlyR)[1]. Activation of this engineered receptor leads to an influx of chloride ions,

resulting in hyperpolarization and subsequent silencing of the target neurons. This document

provides detailed protocols for the intraperitoneal (i.p.) injection of PSEM 89S TFA in mice for

in vivo neuronal silencing experiments.

Quantitative Data Summary
The following tables summarize key quantitative data for the in vivo and in vitro application of

PSEM 89S TFA for neuronal silencing.

Table 1: In Vivo Administration and Pharmacokinetics
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Parameter Value Species Notes Reference

Dosage for

Neuronal

Silencing

30 mg/kg Mouse

Effective for

suppressing

photostimulation-

evoked feeding.

[2]

Administration

Route

Intraperitoneal

(i.p.)
Mouse

Minimally

invasive and

allows for rapid

systemic

delivery.

[2]

Pharmacokinetic

s

Rapidly

absorbed in

serum and brain;

largely cleared

within 1 hour.

Mouse

The short

duration of action

allows for precise

temporal control

of neuronal

silencing.

[2]

Control Dosage 50 mg/kg Mouse

Used in control

animals (e.g.,

expressing only

Channelrhodopsi

n-2) to show

specificity of the

PSEM/PSAM

system.

[2]

Table 2: In Vitro Application
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Parameter Value Cell Type Effect Reference

Concentration for

Neuronal

Silencing

10 µM

Layer 2/3

Cortical Neurons

expressing

PSAM

L141F,Y115F-

GlyR

Reversibly

silenced neurons

by reducing

cellular input

resistance.

[1][2]

Control

Concentration
30 µM

Vector-

transfected

control neurons

No effect on

neuronal activity.
[1]

Signaling Pathway
The mechanism of action for PSEM 89S TFA involves its binding to the engineered PSAM

L141F,Y115F-GlyR. This interaction opens the chimeric ion channel, allowing chloride ions (Cl-)

to flow into the neuron. The influx of negatively charged ions leads to hyperpolarization of the

cell membrane, making it more difficult for the neuron to reach the threshold for firing an action

potential, thus effectively silencing its activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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